2-[(3-Chloropyridin-2-yl)amino]cyclobutan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(3-Chloropyridin-2-yl)amino]cyclobutan-1-ol is a useful research compound. Its molecular formula is C9H11ClN2O and its molecular weight is 198.65. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Analogues and Derivatives : The chemical compound has been used in the synthesis of various analogues and derivatives. For instance, Petz et al. (2019) discuss the synthesis of 2-(pyrrolidine-3-yl)acetic acid derivatives as cyclic γ-aminobutyric acid analogues, using a process involving [2+2]-photocycloaddition, a technique that could be applicable to the synthesis of compounds related to 2-[(3-Chloropyridin-2-yl)amino]cyclobutan-1-ol (Petz, Allmendinger, Mayer, & Wanner, 2019).
Formation of Supramolecular Structures : The compound has been studied for its role in forming supramolecular structures. Cheng et al. (2011) researched the molecular-electronic structure and the formation of molecular columns and hydrophilic tubes in related compounds, which could provide insights into similar behaviors in this compound (Cheng, Chen, Liu, Wu, & Guo, 2011).
Cyclobutane Analogues and Their Utility : Wang et al. (2018) explored the synthesis of cyclobuta[a]naphthalen-4-ols, which involve cyclobutane units similar to those in the target compound. Their research highlights the potential applications of these structures in various chemical syntheses (Wang, Xie, Hu, Yang, Wang, Hao, Tu, & Jiang, 2018).
Pharmaceutical and Medicinal Chemistry
Role in Drug Synthesis : Kallemeyn et al. (2014) described a process for synthesizing cyclobutyl-benzothiazole pyridazinone, demonstrating the utility of cyclobutyl structures in drug development. This process might be relevant for synthesizing drugs involving this compound (Kallemeyn, Ku, Mulhern, Bishop, Pál, & Jacob, 2014).
Formation of Rigid Beta-Peptides : Izquierdo et al. (2005) discuss the synthesis of (+)- and (-)-2-aminocyclobutane-1-carboxylic acids, which are incorporated into beta-peptides, indicating the potential of cyclobutane derivatives in peptide design (Izquierdo, Rúa, Sbai, Parella, Alvarez-Larena, Branchadell, & Ortuño, 2005).
Materials Science and Engineering
- Cyclobutane in Material Synthesis : Rammeloo et al. (2002) developed a new synthetic approach involving cyclobutane, which could be applicable in the synthesis of materials and chemicals related to this compound (Rammeloo, Stevens, & de Kimpe, 2002).
Properties
IUPAC Name |
2-[(3-chloropyridin-2-yl)amino]cyclobutan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2O/c10-6-2-1-5-11-9(6)12-7-3-4-8(7)13/h1-2,5,7-8,13H,3-4H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWKSZENQAYRRKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1NC2=C(C=CC=N2)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.